Cas no 73824-24-5 (Acetic acid, [(5-chloro-2-benzothiazolyl)thio]-)

• Product Name: Acetic acid, [(5-chloro-2-benzothiazolyl)thio]-
• CAS No: 73824-24-5
• MF: C₉H₆ClNO₂S₂
• MW: 259.732438564301
• MDL: MFCD00100282
• CID: 541928
• PubChem ID: 746048
• Update Time: 2025-11-02

Acetic acid, [(5-chloro-2-benzothiazolyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(5-chloro-2-benzothiazolyl)thio]-
• 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]acetic acid
• 2-((5-Chlorobenzo[d]thiazol-2-yl)thio)aceticacid
• 12W-0907
• BRD-K37024262-001-01-3
• DTXSID70353595
• AKOS000732669
• 2-((5-Chlorobenzo[d]thiazol-2-yl)thio)acetic acid
• (5-Chloro-benzothiazol-2-ylsulfanyl)-acetic acid
• 73824-24-5
• CCG-107311
• SCHEMBL11099223
• EU-0039122
• MFCD00100282

• MDL： MFCD00100282
• Inchi： 1S/C9H6ClNO2S2/c10-5-1-2-7-6(3-5)11-9(15-7)14-4-8(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： DDYDDAVBYMTKTM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(SCC(=O)O)S2

Computed Properties

• Exact Mass: 258.9528485g/mol
• Monoisotopic Mass: 258.9528485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Acetic acid, [(5-chloro-2-benzothiazolyl)thio]-

Comprehensive Guide to Acetic acid, [(5-chloro-2-benzothiazolyl)thio]- (CAS No. 73824-24-5)

Acetic acid, [(5-chloro-2-benzothiazolyl)thio]- (CAS No. 73824-24-5) is a specialized chemical compound that has garnered significant attention in various industrial and research applications. This compound, known for its unique molecular structure, combines the properties of acetic acid with a 5-chloro-2-benzothiazolyl thio group, making it a versatile intermediate in organic synthesis. Researchers and industry professionals often search for Acetic acid derivatives and benzothiazole compounds due to their wide-ranging utility in pharmaceuticals, agrochemicals, and material science.

The chemical structure of Acetic acid, [(5-chloro-2-benzothiazolyl)thio]- features a benzothiazole ring substituted with a chlorine atom at the 5-position, which enhances its reactivity and binding affinity. This structural feature is particularly valuable in the development of bioactive molecules and functional materials. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such compounds, as they can be used to create more environmentally friendly processes.

One of the most common queries related to Acetic acid, [(5-chloro-2-benzothiazolyl)thio]- is its role in pharmaceutical intermediates. The compound's ability to act as a building block for drug discovery has made it a subject of interest in medicinal chemistry. For instance, derivatives of benzothiazole are known for their antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased demand for high-purity CAS No. 73824-24-5 in research laboratories and pharmaceutical manufacturing.

In addition to its pharmaceutical applications, Acetic acid, [(5-chloro-2-benzothiazolyl)thio]- is also utilized in the agrochemical industry. The compound's unique structure allows it to serve as a precursor for pesticides and herbicides, contributing to crop protection and yield improvement. With the growing focus on sustainable agriculture, researchers are exploring ways to optimize the synthesis and application of such compounds to minimize environmental impact.

The material science sector has also shown interest in Acetic acid, [(5-chloro-2-benzothiazolyl)thio]-, particularly in the development of advanced polymers and functional coatings. The compound's ability to modify surface properties and enhance durability makes it a valuable additive in high-performance materials. As industries strive for innovation in materials, the demand for specialized chemicals like this is expected to rise.

For those searching for CAS No. 73824-24-5 suppliers, it is essential to consider factors such as purity, stability, and compliance with regulatory standards. The compound is typically available in powder or crystalline form, and proper storage conditions are crucial to maintain its integrity. Researchers often look for technical data sheets and safety guidelines to ensure safe handling and usage.

In conclusion, Acetic acid, [(5-chloro-2-benzothiazolyl)thio]- (CAS No. 73824-24-5) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and versatility make it a valuable asset in modern research and industrial processes. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in chemical innovation and sustainable development.